N-(benzo[c][1,2,5]thiadiazol-4-yl)-6-methoxypyrimidine-4-carboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-6-methoxypyrimidine-4-carboxamide
• InChI: InChI=1S/C12H9N5O2S/c1-19-10-5-9(13-6-14-10)12(18)15-7-3-2-4-8-11(7)17-20-16-8/h2-6H,1H3,(H,15,18)
• InChI Key: XJRPHJWWJUKQBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)C(=O)NC2=CC=CC3=NSN=C32
• Molecular Formula: C12H9N5O2S
• Molecular Weight: 287.30 g/mol

Description

The compound is a complex organic molecule that contains a benzo[c][1,2,5]thiadiazol-4-yl group, a methoxypyrimidine group, and a carboxamide group. These groups are common in various organic compounds and can have different properties depending on their arrangement and the presence of other functional groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Similar compounds have been used in various photovoltaic applications such as dye-sensitized solar cells (DSSCs) and organic light emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure. For example, the presence of the benzo[c][1,2,5]thiadiazol-4-yl group could potentially influence its electronic properties.

Scientific Research Applications

Optoelectronic Applications

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Photovoltaic Applications

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Organic Light Emitting Diodes (OLEDs)

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Fluorescent Sensors

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Visible-Light Organophotocatalysts

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Electrocatalytic Hydrogen Production

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Mechanism of Action

The mechanism of action of this compound would depend on its specific application. For example, in photovoltaic applications, these types of compounds often act as electron donors or acceptors.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as organic electronics and photovoltaics. Further studies could also investigate its synthesis and properties in more detail.